![molecular formula C20H14N2O3 B2645815 7-hydroxy-2-(1-naphthylimino)-2H-chromene-3-carboxamide CAS No. 329690-07-5](/img/structure/B2645815.png)
7-hydroxy-2-(1-naphthylimino)-2H-chromene-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound “7-hydroxy-2-(1-naphthylimino)-2H-chromene-3-carboxamide” is a derivative of chromene, which is a heterocyclic compound consisting of a benzene ring fused to a pyran ring. It has a hydroxy group at the 7th position, an imino group at the 2nd position, and a carboxamide group at the 3rd position. The imino group is further substituted with a naphthyl group .
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the fused ring structure of the chromene, the planar structure of the naphthyl group, and the polar nature of the hydroxy and carboxamide groups. These features could influence its physical and chemical properties, as well as its interactions with other molecules .Chemical Reactions Analysis
The compound could potentially undergo various chemical reactions. For example, the hydroxy group might be involved in acid-base reactions, the imino group could participate in condensation reactions, and the carboxamide group could undergo hydrolysis or other reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its solubility could be affected by the polar hydroxy and carboxamide groups, while its stability might be influenced by the aromatic chromene and naphthyl groups .Mechanism of Action
The mechanism of action of this compound would depend on its intended use or biological activity. For instance, if it’s designed to interact with a specific biological target, the functional groups and overall structure of the molecule would play a crucial role in its binding affinity and activity .
Future Directions
properties
IUPAC Name |
7-hydroxy-2-naphthalen-1-yliminochromene-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H14N2O3/c21-19(24)16-10-13-8-9-14(23)11-18(13)25-20(16)22-17-7-3-5-12-4-1-2-6-15(12)17/h1-11,23H,(H2,21,24) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ISNKGXGHWITGHS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=CC=C2N=C3C(=CC4=C(O3)C=C(C=C4)O)C(=O)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H14N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.